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Compound of Interest

Compound Name: Barium-135

Cat. No.: B089191 Get Quote

This document provides crucial safety protocols and logistical plans for the handling of Barium-
135, with a specific focus on its radioactive isomer, Barium-135m (¹³⁵ᵐBa). For researchers,

scientists, and drug development professionals, understanding and implementing these

procedures is paramount for ensuring a safe laboratory environment and regulatory

compliance.

Clarification of Barium-135 Isotopes: It is essential to distinguish between the two forms of

Barium-135.

Barium-135 (¹³⁵Ba): A stable, naturally occurring isotope that is not radioactive.[1][2]

Standard chemical handling precautions for non-radioactive barium compounds apply.

Barium-135m (¹³⁵ᵐBa): A radioactive metastable isomer of Barium-135.[3][4] It requires

specific radiological protection measures due to its emission of gamma radiation.[3]

This guide focuses exclusively on the handling of radioactive Barium-135m (¹³⁵ᵐBa).

Radiological Data for Barium-135m (¹³⁵ᵐBa)
A thorough understanding of the radiological properties of ¹³⁵ᵐBa is the foundation of a robust

safety plan. The following table summarizes key quantitative data for this radionuclide.
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Property Value Reference

Half-life 28.7 hours [3][4][5]

Decay Mode Isomeric Transition (IT) [4][5]

Radiation Type Gamma (γ) [3][6]

Gamma Energy 268.2 keV [3][4][7]

Emission Abundance 16% [3][7]

Daughter Product Barium-135 (Stable) [3][4][6]

Specific Activity
3.015 x 10¹⁶ Bq/g (8.149 x 10⁵

Ci/g)
[4]

Personal Protective Equipment (PPE) and Dosimetry
The primary radiological hazard associated with ¹³⁵ᵐBa is exposure to gamma radiation. A

comprehensive PPE and dosimetry program is mandatory.

Standard Laboratory PPE:

Lab Coat: A full-length lab coat to prevent contamination of personal clothing.

Safety Glasses: To protect the eyes from splashes of radioactive material.

Disposable Gloves: Two pairs of nitrile or latex gloves should be worn to prevent skin

contamination. Change gloves frequently, especially if contamination is suspected.

Radiological Dosimetry:

Whole-Body Dosimeter: (e.g., TLD or OSL badge) Worn on the torso to measure deep-

dose equivalent from gamma radiation.

Ring Dosimeter: Worn on the dominant hand when handling significant quantities of

¹³⁵ᵐBa to measure extremity dose.
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The logical connection between the radiological properties of Barium-135m and the required

safety measures is illustrated below.

Radiological Properties of ¹³⁵ᵐBa

Primary Hazard

Required Safety Measures

Decay via Isomeric Transition

Emits 268 keV Gamma Rays

External Whole-Body
and Extremity Exposure

Half-life of 28.7 hours

Contamination Surveys

Requires frequent monitoring

Lead or Tungsten Shielding Whole-Body and Ring Dosimetry
ALARA Principles

(Time, Distance, Shielding)

Click to download full resolution via product page

Barium-135m: Properties to Safety Measures

Operational and Disposal Plan
A step-by-step procedural plan is essential for minimizing exposure and preventing

contamination. The ALARA (As Low As Reasonably Achievable) principle—minimizing time,

maximizing distance, and using appropriate shielding—should guide all operations.

Step 1: Visual Inspection: Upon receipt, inspect the package for any signs of damage or

leakage.
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Step 2: Radiation Survey: Survey the exterior of the package with a calibrated survey meter

(e.g., a Geiger-Müller counter) to check for contamination.

Step 3: Secure Storage: Store the ¹³⁵ᵐBa source container in a designated, shielded, and

secure location. The storage area must be clearly labeled with the universal radiation symbol

and information about the radionuclide.

Step 1: Prepare the Work Area: Designate a specific area for handling ¹³⁵ᵐBa. Cover the

work surface with absorbent, plastic-backed paper.

Step 2: Assemble Shielding: Place appropriate shielding (e.g., lead bricks, L-block shield)

between yourself and the radioactive source.

Step 3: Don PPE: Put on all required PPE, including whole-body and ring dosimeters.

Step 4: Perform Operations: Conduct all manipulations of ¹³⁵ᵐBa behind the shielding. Use

tongs or forceps to handle vials and sources to maximize distance.

Step 5: Post-Procedure Monitoring: After handling is complete, monitor your hands, lab coat,

and the work area for any contamination using a survey meter.

Step 6: Secure Source: Return the ¹³⁵ᵐBa source to its shielded storage container.

Step 1: Segregation: Segregate ¹³⁵ᵐBa waste from non-radioactive and other radionuclide

waste.

Step 2: Labeling: Place solid waste (gloves, absorbent paper) in a clearly labeled radioactive

waste bag within a designated shielded container. Liquid waste should be stored in a

labeled, sealed, and shatter-proof container.

Step 3: Decay-in-Storage: Given its 28.7-hour half-life, ¹³⁵ᵐBa waste can be held for decay-

in-storage. A general rule is to hold the waste for at least 10 half-lives (approximately 12

days) until its radioactivity is indistinguishable from background levels.

Step 4: Final Disposal: After decay, survey the waste to confirm it is at background levels. It

can then be disposed of as non-radioactive waste, with all radiation labels defaced. Always

follow your institution's specific radiation safety and disposal protocols.
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The following workflow diagram outlines the key procedural steps for safely managing Barium-
135m in a laboratory setting.

Start: Receive ¹³⁵ᵐBa Shipment

1. Survey and Inspect Package

2. Secure in Shielded Storage

3. Prepare Shielded Work Area

4. Don Full PPE and Dosimetry

5. Handle ¹³⁵ᵐBa Using ALARA Principles

6. Monitor Self and Area for Contamination

7. Segregate and Store Radioactive Waste 8. Return Source to Secure Storage

9. Manage Waste via Decay-in-Storage

End: Final Disposal
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Click to download full resolution via product page

Procedural Workflow for Handling Barium-135m

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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